Cas no 5146-66-7 (Geranyl Nitrile)

• Product Name: Geranyl Nitrile
• CAS No: 5146-66-7
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD00001926
• CID: 45564
• PubChem ID: 24902065
• Update Time: 2025-10-30

Geranyl Nitrile Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethylocta-2,6-dienenitrile
• 1-cyano-2,6-dimethylhepta-1,5-diene
• geranonitrile
• Geranyl nitrile (cis- and trans mixture)
• Geranyl Nitrite
• Citral Nitrile
• Geranyl Nitrile
• Geranyl Nitrile [mixture of (E)- and (Z)- isomers, (1:1)]
• 3,7-Dimethyl-2,6-octadienenitrile
• 2,6-Dimethyl-1,5-heptadienyl Cyanide
• 3,7-dimethyl-6-octadienenitrile
• 3,7-dimethyl-octa-2,6-dienenitrile
• 3,7-Dimethylocta-2,6-diennitril
• 6-Octadienenitrile,3,7-dimethyl-2
• CITRALVA
• geranitrile
• GERANYLNITRIL
• GeranylNitrilecis-
• GerManiuM oxide
• LRT8
• trans-mixture
• 2,6-Dimethyl-1,5-heptadienyl Cyanide [mixture of (E)- and (Z)- isomers, (1:1)]
• 3,7-Dimethyl-2,6-octadienenitrile [mixture of (E)- and (Z)- isomers, (1:1)]
• UNII-W889CV0E9F
• NSC-109052
• W889CV0E9F
• NCGC00255691-01
• MFCD00001926
• A871276
• AKOS015899896
• CAS-5146-66-7
• 2,6-Octadienenitrile, 3,7-dimethyl-
• EINECS 225-918-0
• SCHEMBL114124
• W-110049
• UNII-MS598KEL3M
• (2E)-3,7-Dimethyl-2,6-octadienenitrile #
• LS-13824
• DTXSID3036286
• 5146-66-7
• 2-Geranonitrile
• NSC109052
• (E)-3,7-dimethylocta-2,6-dienenitrile
• NS00080555
• 5585-39-7
• Gerano nitrile 1
• DTXCID1016286
• Q27292453
• D90734
• 2,6-OCTADIENENITRILE, 3,7-DIMETHYL-, (E)-
• (2E)-3,7-dimethylocta-2,6-dienenitrile
• EINECS 226-982-2
• EC 225-918-0
• DIMETHYLOCTA-2,6-DIENENITRILE, (E)-3,7-
• W-105886
• MS598KEL3M
• G0241
• 2,6-Octadienenitrile, 3,7-dimethyl-, (2E)-
• DTXSID90884174
• NSC 109052
• CS-W018170
• (E)-3,7-Dimethyl-2,6-octadienenitrile
• Tox21_302113
• (2E)-3,7-Dimethyl-2,6-octadienenitrile
• 31983-27-4
• DTXCID60209557
• STL371306

• MDL： MFCD00001926
• Inchi： 1S/C10H15N/c1-9(2)5-4-6-10(3)7-8-11/h5,7H,4,6H2,1-3H3/b10-7+
• InChI Key： HLCSDJLATUNSSI-JXMROGBWSA-N
• SMILES： N#C/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 0.853 g/mL at 25 °C(lit.)
• Boiling Point: 110 °C/1.3 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.475(lit.)
• Water Partition Coefficient: Slightly soluble
• PSA: 23.79000
• LogP: 3.20268
• Solubility: Uncertain

Geranyl Nitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H330
• Warning Statement： P260,P284,P310
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 51/53-68
• Safety Instruction： S36/37-S61-S23
• RTECS：RG5370000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R20/21
• Packing Group：I; II; III
• Hazard Level：6.1
• Storage Condition：Keep away from high temperatures, sparks and flames. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Geranyl Nitrile

Geranyl Nitrile: A Comprehensive Overview

Geranyl Nitrile, also known as CAS No. 5146-66-7, is a chemical compound that has garnered significant attention in various industries due to its unique properties and versatile applications. This compound, with the molecular formula C₁₀H₁₅NNa, is a nitrile derivative of geraniol, a naturally occurring monoterpene alcohol found in various plants. Geranyl Nitrile is widely used in the fragrance and flavor industries, as well as in pharmaceuticals and agrochemicals, thanks to its pleasant aroma and stability.

The synthesis of Geranyl Nitrile typically involves the reaction of geraniol with sodium cyanide (NaCN) under specific conditions. This process is highly controlled to ensure the formation of the desired product with minimal by-products. Recent advancements in catalytic systems have improved the yield and purity of Geranyl Nitrile, making it more accessible for large-scale production. Researchers have also explored alternative methods, such as enzymatic catalysis, to enhance the sustainability of its production process.

In terms of applications, Geranyl Nitrile is primarily used as a fragrance ingredient in personal care products, including perfumes, soaps, and cosmetics. Its ability to impart a floral and citrus-like scent makes it a popular choice among fragrance manufacturers. Additionally, Geranyl Nitrile is employed in the food industry as a flavoring agent, contributing to the aromatic profile of various beverages and confectioneries.

Recent studies have highlighted the potential of Geranyl Nitrile in pharmaceutical applications. For instance, researchers have investigated its anti-inflammatory and antioxidant properties, suggesting its potential use in drug development. Furthermore, Geranyl Nitrile has been explored as a precursor for synthesizing bioactive compounds with therapeutic benefits.

The environmental impact of Geranyl Nitrile has also been a topic of interest. Studies have shown that it is biodegradable under specific conditions, making it an eco-friendly alternative to some synthetic fragrances. However, its production and disposal must adhere to strict environmental regulations to minimize any adverse effects on ecosystems.

In conclusion, Geranyl Nitrile (CAS No. 5146-66-7) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties and pleasant aroma make it an invaluable ingredient in fragrance and flavor formulations. With ongoing research into its pharmaceutical potential and environmental impact, Geranyl Nitrile is poised to play an even more significant role in future innovations.